Pteridine derivatives. Part X. The addition reactions of 2-amino-7,8-dihydro-4-hydroxypteridine
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000285
Abstract
The unambiguous synthesis of 2-amino-7,8-dihydro-4-hydroxypteridine (III; R = H) is described. Reaction of this dihydropteridine with various nucleophiles has been studied, and the possible biochemical significance of the results is discussed.
Recommended Literature
- [1] Balancing the pre-aggregation and crystallization kinetics enables high efficiency slot-die coated organic solar cells with reduced non-radiative recombination losses†
- [2] Boosting photocatalytic performance for selective oxidation of biomass-derived pentoses and hexoses to lactic acid using hierarchically porous Cu/Cu2O/CuO@CA†
- [3] Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†
- [4] Cage-incorporation of secondary amine in Ruddlesden–Popper 2D hybrid perovskite with strong photoconductivity and polarization response†
- [5] Chain-like assembly of gold nanoparticles on artificial DNA templates via ‘click chemistry’†
- [6] CB[8] gated photochromism of a diarylethene derivative containing thiazole orange groups†
- [7] Boron-passivated surface Fe(iv) defects in hematite for highly efficient water oxidation†
- [8] Broadband white-light emission from supramolecular piperazinium-based lead halide perovskites linked by hydrogen bonds†
- [9] Book reviews
- [10] Bromine kinetic isotope effects: insight into Grignard reagent formation†
Journal Name：Journal of the Chemical Society C: Organic
research_products
-
CAS no.: 25476-27-1
